Cas no 2248212-65-7 ((1R)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine)

• Product Name: (1R)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine
• CAS No: 2248212-65-7
• MF: C₆H₉F₄N
• MW: 171.135975599289
• CID: 5750719
• PubChem ID: 137942135
• Update Time: 2025-06-14

(1R)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2248212-65-7
• (1R)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine
• (1R)-1-(2,2,3,3-tetrafluorocyclobutyl)ethan-1-amine
• EN300-6505522

• Inchi： 1S/C6H9F4N/c1-3(11)4-2-5(7,8)6(4,9)10/h3-4H,2,11H2,1H3/t3-,4?/m1/s1
• InChI Key： OHCXQEACVZONHV-SYPWQXSBSA-N
• SMILES： FC1(C(CC1[C@@H](C)N)(F)F)F

Computed Properties

• Exact Mass: 171.06711194g/mol
• Monoisotopic Mass: 171.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine

Recent Advances in the Study of (1R)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine (CAS: 2248212-65-7)

In recent years, (1R)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine (CAS: 2248212-65-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its tetrafluorocyclobutyl moiety, has shown promising potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. The unique structural features of this compound, including its fluorinated cyclobutane ring, contribute to its enhanced metabolic stability and bioavailability, making it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of (1R)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine as a potential modulator of neurotransmitter systems. The research team employed a combination of in vitro and in vivo assays to evaluate the compound's affinity for various receptor targets, including serotonin and dopamine receptors. The results demonstrated that the compound exhibits selective binding to specific receptor subtypes, suggesting its potential utility in the treatment of psychiatric disorders such as depression and schizophrenia. Furthermore, the study highlighted the compound's favorable pharmacokinetic profile, with minimal off-target effects observed in preclinical models.

Another notable development involves the application of (1R)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine in the synthesis of prodrugs for targeted drug delivery. Researchers at a leading pharmaceutical company have utilized this compound as a key intermediate in the design of prodrugs aimed at improving the solubility and tissue penetration of poorly bioavailable drugs. The tetrafluorocyclobutyl group was found to enhance the stability of the prodrug in systemic circulation while facilitating its conversion to the active form at the target site. This approach has shown particular promise in the development of anticancer agents, where precise drug delivery is critical for minimizing side effects.

In addition to its therapeutic applications, (1R)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine has also been explored as a tool compound in chemical biology. A recent study utilized this molecule as a chiral building block for the synthesis of fluorinated analogs of natural products. The incorporation of fluorine atoms into these analogs was shown to significantly alter their biological activity, providing insights into the role of fluorination in molecular recognition and binding. This work underscores the versatility of (1R)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine as a valuable reagent in the design of bioactive molecules.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of (1R)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine. Recent efforts have focused on developing more efficient synthetic routes to this compound, with an emphasis on improving yield and enantiomeric purity. A team of chemists recently reported a novel asymmetric synthesis method that leverages catalytic hydrogenation to achieve high enantioselectivity. This methodological breakthrough is expected to facilitate broader access to the compound for both research and clinical applications.

Looking ahead, the continued exploration of (1R)-1-(2,2,3,3-Tetrafluorocyclobutyl)ethanamine holds great promise for advancing drug discovery and chemical biology. Its unique structural and pharmacological properties position it as a compelling candidate for further investigation, particularly in the context of precision medicine and targeted therapies. Future research directions may include the development of derivative compounds with enhanced selectivity and potency, as well as the exploration of new therapeutic indications. As the field progresses, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential for unlocking the full potential of this intriguing molecule.